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Compound of Interest

Compound Name: Canrenone-d6 (Major)

Cat. No.: B15354513

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive explanation of the data and
methodologies typically presented in a Certificate of Analysis (CoA) for Canrenone-d6.
Canrenone-d6 is the deuterium-labeled version of Canrenone, an active metabolite of the
potassium-sparing diuretic spironolactone.[1] As a stable isotope-labeled internal standard, its
purity and identity are critical for the accurate quantification of Canrenone in clinical and
research settings.

Summary of Quantitative Data

A Certificate of Analysis for Canrenone-d6 quantifies its key chemical and physical properties.
The following table summarizes the typical specifications found for this compound.
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Property

Specification

Source(s)

Chemical Identity

Molecular Formula C22H22D603 [2][3][4]
Molecular Weight 346.49 g/mol [1112][3]
Unlabeled CAS Number 976-71-6 [1][5]

Physical Properties

Appearance / Form

Light yellow to yellow solid

[1]3]

Melting Point

161-163°C

[3]

Solubility

Chloroform, Methanol

[3]

Purity and Quality

Purity (by HPLC)

>95%

[6]

Storage Temperature

4°C

[3]

Experimental Protocols

The characterization of Canrenone-d6 involves several key analytical techniques to confirm its

identity, purity, and isotopic enrichment. Below are detailed methodologies for the experiments

typically cited in a CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

Objective: To determine the chemical purity of the Canrenone-d6 compound by separating it

from any non-labeled Canrenone or other impurities.

Methodology:

e Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: A reversed-phase C18 column is commonly used for the separation of steroids like

Canrenone.[7][8]
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» Mobile Phase: A mixture of methanol and water is a typical mobile phase.[7][8] For instance,
a mobile phase of methanol-water (57:43, v/v) has been used for the analysis of Canrenone.

[7]
o Detection: UV detection at a wavelength appropriate for the chromophore in Canrenone.

e Procedure: A solution of Canrenone-d6 is injected into the HPLC system. The retention time
of the major peak corresponding to Canrenone-dé6 is recorded. The purity is calculated by
integrating the area of the main peak and expressing it as a percentage of the total area of
all observed peaks.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Objective: To confirm the molecular weight of Canrenone-d6 and to assess its isotopic
enrichment.

Methodology:

e Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS). Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI)
are common ionization sources.[7][9]

e Procedure: The sample is introduced into the mass spectrometer.

o Identity Confirmation: The mass spectrum will show a molecular ion peak corresponding to
the mass of Canrenone-d6 (approximately 346.5 m/z).

o Isotopic Purity: The relative intensities of the ion peaks for Canrenone-d6 and any
unlabeled Canrenone (m/z approximately 340.5) are compared to determine the
percentage of the deuterated form.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Objective: To confirm the chemical structure of Canrenone-d6 and the positions of the
deuterium labels.
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Methodology:
 Instrumentation: A high-resolution NMR spectrometer.
e Procedure:

o H NMR (Proton NMR): The *H NMR spectrum is acquired. The absence or significant
reduction of signals at the positions where deuterium has been incorporated confirms the
successful labeling. The remaining proton signals should correspond to the expected
structure of the Canrenone molecule.

o 18C NMR (Carbon-13 NMR): The 3C NMR spectrum can also be used to confirm the
carbon skeleton of the molecule.

Visualizing Experimental and Logical Workflows

The following diagrams illustrate the logical flow of a Certificate of Analysis and a typical
experimental workflow for the characterization of Canrenone-d6é.
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Caption: Logical workflow for generating a Certificate of Analysis for Canrenone-d6.
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Caption: Experimental workflow for the analytical characterization of Canrenone-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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